Cas no 1172076-32-2 (N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide)

• Product Name: N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• CAS No: 1172076-32-2
• MF: C₁₇H₂₄N₄O₃S₂
• MW: 396.527461051941
• CID: 6343357
• PubChem ID: 44051558
• Update Time: 2025-07-10

N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• 1172076-32-2
• AKOS024496235
• N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide
• N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• N-(5-methyl-2-propan-2-ylpyrazol-3-yl)-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide
• VU0634248-1
• F5087-0343

• Inchi： 1S/C17H24N4O3S2/c1-12(2)21-15(10-13(3)19-21)18-17(22)14-6-4-8-20(11-14)26(23,24)16-7-5-9-25-16/h5,7,9-10,12,14H,4,6,8,11H2,1-3H3,(H,18,22)
• InChI Key： GSGITHDMCVBJLE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCC(C(NC2=CC(C)=NN2C(C)C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 396.12898299g/mol
• Monoisotopic Mass: 396.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide

Comprehensive Analysis of N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide (CAS No. 1172076-32-2)

The compound N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide (CAS No. 1172076-32-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a piperidine core, a thiophene sulfonyl group, and a pyrazole moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide has surged due to their versatility in medicinal chemistry. The thiophene and pyrazole rings are known for their bioisosteric properties, often enhancing pharmacokinetic profiles. This compound’s unique sulfonamide linkage further contributes to its stability and binding affinity, making it a candidate for further optimization in drug development pipelines.

One of the most searched questions in scientific forums revolves around the synthesis and applications of CAS No. 1172076-32-2. Current methodologies often involve multi-step organic reactions, including nucleophilic substitutions and cyclizations, to assemble its intricate framework. The propan-2-yl (isopropyl) group attached to the pyrazole ring is a notable feature, as it may influence the compound’s lipophilicity and metabolic stability—a critical consideration in drug design.

From an industrial perspective, N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide is also gaining attention for its potential in agrochemical formulations. The thiophene sulfonyl moiety, in particular, has been linked to pesticidal and herbicidal activities, aligning with the growing need for sustainable crop protection solutions. Researchers are investigating its mode of action, with preliminary studies suggesting interactions with plant-specific enzymes.

Another trending topic is the computational modeling of this compound. Advances in AI-driven molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies have enabled faster predictions of its biological activity. These tools help identify potential modifications to the piperidine-3-carboxamide scaffold, optimizing its efficacy for specific therapeutic targets. Such innovations are reshaping how chemists approach the design of next-generation small molecules.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 1172076-32-2. While not classified as hazardous, its degradation products and ecotoxicological profile are under scrutiny to ensure compliance with global safety standards. This aligns with the broader industry shift toward green chemistry principles, emphasizing biodegradable and non-persistent chemical entities.

In summary, N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide represents a compelling case study in modern chemical research. Its structural complexity, coupled with its diverse applications, positions it at the intersection of pharmaceutical innovation and agrochemical advancement. As scientific inquiries into its properties expand, this compound is likely to remain a focal point for interdisciplinary exploration.